molecular formula C22H28O3S B8353823 3-(1-Cyclohexylsulfanyl-3-methyl-butyl)-4-hydroxy-6-phenyl-pyran-2-one

3-(1-Cyclohexylsulfanyl-3-methyl-butyl)-4-hydroxy-6-phenyl-pyran-2-one

Cat. No.: B8353823
M. Wt: 372.5 g/mol
InChI Key: WSMLOMCZUGUJEP-UHFFFAOYSA-N
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Description

3-(1-Cyclohexylsulfanyl-3-methyl-butyl)-4-hydroxy-6-phenyl-pyran-2-one is a useful research compound. Its molecular formula is C22H28O3S and its molecular weight is 372.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H28O3S

Molecular Weight

372.5 g/mol

IUPAC Name

3-(1-cyclohexylsulfanyl-3-methylbutyl)-4-hydroxy-6-phenylpyran-2-one

InChI

InChI=1S/C22H28O3S/c1-15(2)13-20(26-17-11-7-4-8-12-17)21-18(23)14-19(25-22(21)24)16-9-5-3-6-10-16/h3,5-6,9-10,14-15,17,20,23H,4,7-8,11-13H2,1-2H3

InChI Key

WSMLOMCZUGUJEP-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C1=C(C=C(OC1=O)C2=CC=CC=C2)O)SC3CCCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared by Method C using 4-hydroxy-6 -phenyl-2H-pyran-2-one (1.5 g, 7.98 mmol), isovaleraldehyde (076 g, 8.78 mmol), cyclohexylmercaptan (2.04 g, 17.56 mmol), piperidine, (1.0 mL), acetic acid (1.0 mL) and ethanol (20 mL).m.p. 210-212° C.; 1H NMR (400 MHz, DMSO-d6) δ0.89 (t, 6 H), 1.36 (m, 6 H), 1.44 (m, 1 H), 1.56 (m, 2 H), 1.69 (m, 2 H), 1.81 (m, 1 H), 2.08 (m, 2 H), 2.61 (brm, 1 H), 4.22 (m, 1 H), 6.67 (s, 1 H), 7.53 (m, 3 H), 7.78 (m, 2 H); IR (KBr) 3106, 2928, 2851, 1659, 1568, 1404, 1125, 766, 569 cm-1 ; MS (CI) m/e 259 (50), 257 (49), 201 (46), 189 (16), 147 (8), 105 (28), 83 (100).
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1.5 g
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reactant
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20 mL
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1 mL
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8.78 mmol
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2.04 g
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1 mL
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